Cas no 7125-62-4 (6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE)

• Product Name: 6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
• CAS No: 7125-62-4
• MF: C₁₁H₁₂
• MW: 144.212983131409
• CID: 844919
• PubChem ID: 582264
• Update Time: 2025-06-26

6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE Chemical and Physical Properties

Names and Identifiers

• 6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
• (Z)-6,7-DIHYDRO-5H-BENZO[7]ANNULENE
• 8,9-dihydro-7H-benzo[7]annulene
• 1,2-Benzo-1,3-cycloheptadiene
• 1-benzosuberene
• 5,6-dihydro-5H-benzocycloheptane
• 5H-Benzocycloheptene,6,7-dihydro
• benzosuberene
• CS-0455140
• FT-0695677
• EN300-754716
• 1,2-benzo-3-cycloheptene
• DTXSID80342470
• 7125-62-4
• 6,7-dihydro-5H-benzo[7]annulene
• A1-08518
• 6,7-Dihydro-5H-benzo[a]cycloheptene
• AKOS006288516
• 6,7-Dihydro-5H-benzo[a]cycloheptene #
• 5H-Benzocycloheptene, 6,7-dihydro-
• A837130

• MDL： MFCD08544537
• Inchi： 1S/C11H12/c1-2-6-10-8-4-5-9-11(10)7-3-1/h2,4-6,8-9H,1,3,7H2
• InChI Key： DTRRHWQMEXXDFE-UHFFFAOYSA-N
• SMILES： C1C2C=CC=CC=2C=CCC1

Computed Properties

• Exact Mass: 144.09400
• Monoisotopic Mass: 144.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.03610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE

Recent Advances in the Study of 6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE (CAS: 7125-62-4) and Its Applications in Chemical Biology and Medicine

The compound 6,7-dihydro-5H-benzocycloheptene (CAS: 7125-62-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements in the study of this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of 6,7-dihydro-5H-benzocycloheptene as a core structure in the design of novel bioactive molecules. Its fused bicyclic system offers a rigid framework that can be functionalized at multiple positions, enabling the development of compounds with diverse pharmacological profiles. Researchers have explored its utility in targeting various disease pathways, including inflammation, cancer, and neurological disorders.

One of the key breakthroughs in the synthesis of 6,7-dihydro-5H-benzocycloheptene derivatives involves the use of transition metal-catalyzed reactions, which allow for efficient and selective functionalization of the core structure. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed cross-coupling approach that significantly improved the yield and purity of substituted derivatives, paving the way for large-scale production and further biological evaluation.

In terms of biological activity, recent in vitro and in vivo studies have revealed promising results for 6,7-dihydro-5H-benzocycloheptene-based compounds. For instance, a series of derivatives have shown potent inhibitory effects against specific kinases involved in cancer cell proliferation, with IC50 values in the low nanomolar range. Additionally, some analogs have exhibited notable anti-inflammatory properties by modulating key cytokine pathways, suggesting potential applications in autoimmune diseases.

The structural similarity of 6,7-dihydro-5H-benzocycloheptene to certain neurotransmitter systems has also sparked interest in its potential for central nervous system (CNS) drug development. Preliminary studies indicate that appropriately functionalized derivatives can cross the blood-brain barrier and interact with various neurotransmitter receptors, making them candidates for the treatment of neurological and psychiatric disorders.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 6,7-dihydro-5H-benzocycloheptene derivatives. Current research efforts are focused on improving metabolic stability and reducing potential off-target effects through rational drug design and structure-activity relationship (SAR) studies. Computational modeling and molecular docking techniques are being increasingly employed to predict and enhance the binding affinity of these compounds to their biological targets.

In conclusion, 6,7-dihydro-5H-benzocycloheptene (CAS: 7125-62-4) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. The recent advancements in its synthesis and biological evaluation underscore its importance in drug discovery pipelines. Future research directions may include the exploration of novel synthetic methodologies, expansion of structure-activity relationship studies, and advancement of promising candidates into preclinical development stages.